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Compound of Interest

Compound Name: Direct Blue 86

Cat. No.: B15554617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of Direct Blue
86 (C.I. 74180; CAS No. 1330-38-7), a phthalocyanine-based anionic dye. The information is

compiled for researchers, scientists, and professionals in drug development who utilize this

compound in various applications, including as a biological stain and a model for dye-based

studies.

Chemical Identity and Structure
Direct Blue 86 is a copper-containing phthalocyanine dye characterized by its vibrant

greenish-blue hue.[1] Its chemical structure is based on a phthalocyanine macrocycle, which

imparts high stability, with sulfonate groups that ensure its solubility in aqueous media.

Table 1: Chemical Identifiers of Direct Blue 86
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Identifier Value

Chemical Name

Disodium [29H,31H-

phthalocyaninedisulphonato(4-)-

N29,N30,N31,N32]cuprate(2-)[2]

C.I. Name Direct Blue 86[3]

C.I. Number 74180[3]

CAS Number 1330-38-7[1][3][4][5][6]

Molecular Formula C₃₂H₁₄CuN₈Na₂O₆S₂[1][3][5][6][7][8]

Molecular Weight 780.16 g/mol [1][5][6][7][8]

Chemical Structure Phthalocyanine[1]

Physicochemical Properties
Direct Blue 86 is a solid, appearing as a dark red to dark purple or dark blue powder or crystal.

[5][7] It is known for its good lightfastness.[1]

Table 2: Physicochemical Properties of Direct Blue 86
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Property Value

Physical State Solid (Powder/Crystal)[5][7]

Color Dark red to dark purple to dark blue[5][7]

Water Solubility 40 g/L at 60°C[3][4]

80 g/L at 97°C[3][4]

Solubility in Other Solvents Slightly soluble in acetone, soluble in ethanol.[9]

Behavior in Acids

In concentrated sulfuric acid, it appears yellow-

green, turning to a greenish-blue with precipitate

upon dilution.[1][3][4]

Behavior in Bases

Insoluble in concentrated alkali.[1] Adding

sodium hydroxide to a water solution results in a

dark blue color.[9]

Stability

Stable under normal conditions.[5] Incompatible

with strong oxidizing agents.[5] Slightly sensitive

to hard water.[1]

Spectral Properties
The color of Direct Blue 86 arises from its electronic structure, which can be characterized by

UV-Visible spectrophotometry. The phthalocyanine chromophore is responsible for the strong

absorption in the visible region.

Table 3: UV-Visible Absorption Maxima of Direct Blue 86

Wavelength (λmax) Spectral Region
Corresponding Molecular
Moiety

~620 nm Visible
Phthalocyanine Chromophore

(Conjugated System)

~330 nm Ultraviolet C=N Bonds
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Experimental Protocols
Detailed experimental protocols for the determination of the chemical properties of Direct Blue
86 are not extensively available in the public domain. However, based on standard

methodologies for dye analysis, the following protocols can be adapted.

Determination of Aqueous Solubility
A standard method for determining the solubility of a dye like Direct Blue 86 is the shake-flask

method.

Methodology:

Preparation of Supersaturated Solution: An excess amount of Direct Blue 86 powder is

added to a known volume of deionized water in a sealed flask.

Equilibration: The flask is agitated in a constant temperature water bath (e.g., 60°C and

97°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid: The solution is allowed to stand at the set temperature to

allow undissolved particles to settle. An aliquot of the supernatant is then carefully removed,

ensuring no solid particles are transferred.

Quantification: The concentration of the dissolved Direct Blue 86 in the aliquot is determined

using UV-Visible spectrophotometry. A calibration curve of absorbance versus known

concentrations of the dye is first prepared. The absorbance of the saturated solution is then

measured at the λmax (~620 nm), and its concentration is calculated from the calibration

curve.

Assessment of Chemical Stability
The stability of Direct Blue 86 against strong oxidizing agents can be evaluated by observing

the change in its color (and thus its concentration) over time.

Methodology:

Preparation of Dye Solution: A stock solution of Direct Blue 86 of a known concentration is

prepared in deionized water.
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Reaction Setup: A known volume of the dye solution is mixed with a solution of a strong

oxidizing agent (e.g., hydrogen peroxide, sodium hypochlorite) of a specific concentration in

a reaction vessel.

Monitoring Degradation: At regular time intervals, an aliquot of the reaction mixture is

withdrawn, and the reaction is quenched (if necessary). The absorbance of the solution at

the λmax (~620 nm) is measured using a UV-Visible spectrophotometer.

Data Analysis: The percentage of dye degradation is calculated by comparing the

absorbance at each time point to the initial absorbance. A plot of dye concentration versus

time can be used to determine the rate of degradation.

Determination of UV-Visible Spectrum and Molar
Absorptivity
The spectral properties of Direct Blue 86 can be characterized using a standard UV-Visible

spectrophotometer.

Methodology:

Preparation of Standard Solutions: A series of standard solutions of Direct Blue 86 with

known concentrations are prepared in a suitable solvent (e.g., deionized water).

Spectrophotometric Measurement: The absorbance of each standard solution is measured

across the UV-Visible range (e.g., 200-800 nm) using a spectrophotometer, with the pure

solvent used as a blank.

Determination of λmax: The wavelength at which the maximum absorbance occurs in the

visible region is identified as the λmax.

Calculation of Molar Absorptivity (ε): According to the Beer-Lambert law (A = εbc), a plot of

absorbance at λmax versus concentration should yield a straight line passing through the

origin. The molar absorptivity (ε) can be calculated from the slope of this line (slope = εb),

where 'b' is the path length of the cuvette (typically 1 cm).

Logical Relationships and Workflows
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The following diagrams illustrate key logical relationships and experimental workflows relevant

to the analysis of Direct Blue 86.

Factors Affecting Direct Blue 86 Stability

Direct Blue 86 Stability

Chemical Environment Physical Conditions

pH Presence of Oxidizing Agents Water Hardness Temperature Light Exposure

Click to download full resolution via product page

Caption: Factors influencing the chemical stability of Direct Blue 86.
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Experimental Workflow for Solubility Determination

Start: Excess Direct Blue 86
+ Deionized Water

Equilibrate at Constant Temperature
(e.g., 60°C) with Agitation

Allow Undissolved Solid to Settle

Withdraw Supernatant

Measure Absorbance at λmax
using UV-Vis Spectrophotometer

Calculate Concentration
using Calibration Curve

End: Solubility Value (g/L)

Click to download full resolution via product page

Caption: Workflow for determining the aqueous solubility of Direct Blue 86.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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